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Compound of Interest

Compound Name: Fluanisone

Cat. No.: B1672854

This guide provides comprehensive safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for Fluanisone, tailored for research and drug
development professionals.

Fluanisone is a typical antipsychotic and sedative of the butyrophenone chemical class.[1] It is
primarily used in veterinary medicine as a component of the injectable neuroleptanalgesic
formulation fentanyl/fluanisone (Hypnorm) for rodent analgesia during short surgical
procedures.[2][3] Due to its psychoactive properties and potential health hazards, strict
adherence to safety protocols is essential.[2][4]

Health Hazard Information

Fluanisone presents several health risks that necessitate careful handling. According to its
Safety Data Sheet (SDS), the primary hazards include:

Causes skin irritation

Causes serious eye irritation

May cause an allergic skin reaction

May cause respiratory irritation

Suspected of damaging fertility or the unborn child
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Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling Fluanisone based on Safety Data Sheets.

Body Part Recommended Protection Specifications & Rationale

Powder-free nitrile gloves are
] ] recommended to prevent skin
Hands Chemical-resistant gloves ) ]
contact and potential allergic

reactions.

] ) Along-sleeved lab coat or
Protective clothing / Laboratory
Body gown should be worn to
coat _ _
protect against skin exposure.

Essential for preventing eye

Safety glasses with side irritation from splashes or
Eyes/Face shields or chemical safety airborne particles. A face
goggles / Face shield shield may be required if there

is a significant splash risk.

Work should be conducted in a
chemical fume hood or a well-
ventilated area to avoid
) Use in a well-ventilated area. inhalation of dust or vapors. If
Respiratory Respirator if needed. ventilation is inadequate or if
handling large quantities, a
NIOSH-approved respirator

may be necessary.

Operational and Handling Procedures

Adherence to a standardized workflow is crucial for safely managing Fluanisone in a
laboratory setting.

Step-by-Step Handling Protocol

e Preparation and Planning:
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o Obtain and thoroughly review the Safety Data Sheet (SDS) for Fluanisone before use.
o Ensure all necessary PPE is available and in good condition.

o Prepare the designated work area, typically a chemical fume hood, ensuring it is clean and
uncluttered.

Weighing and Solution Preparation (Solid Form):
o Don all required PPE (gloves, lab coat, eye protection).

o When handling the solid powder, avoid creating dust. Use a chemical fume hood or a
ventilated balance enclosure.

o Use dedicated spatulas and weighing boats.

o For preparing solutions, slowly add the solid to the solvent (e.g., DMSO, in which it is
soluble) to prevent splashing.

General Handling:

o Avoid all contact with skin, eyes, and mouth.

o Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.
o Contaminated work clothing should not be allowed out of the workplace.

Spill & Decontamination:

o In case of a spill, evacuate the area if necessary.

o

For small spills, absorb the material with an inert substance (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

o

Clean the spill area thoroughly with soap and water.

[¢]

For skin contact, wash the affected area with plenty of soap and water. If irritation occurs,
seek medical advice.
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o For eye contact, rinse cautiously with water for several minutes. If irritation persists, seek
medical attention.

Diagram: Safe Handling Workflow for Fluanisone
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1. Preparation
- Review SDS
- Don PPE
- Prepare Fume Hood

;

2. Weighing & Aliquoting
- Use Ventilated Enclosure
- Avoid Dust Generation

.

3. Solution Preparation
- Add Solid to Solvent Slowly
- Work in Fume Hood

;

4. Experimental Use
- Follow Protocol
- Maintain Containment

;

5. Decontamination
- Clean Work Surfaces
- Decontaminate Equipment

'

6. Waste Disposal
- Segregate Waste
- Follow Disposal Plan

End of Process

Safe Handling Workflow for Fluanisone

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Fluanisone.
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Personal Protective Equipment (PPE) Selection
Guide

The level of PPE required may vary based on the specific task and the potential for exposure.

Diagram: PPE Selection for Fluanisone Handling

rect_node Start: Task Assessment

What is the task?

Solid Powder\Liquid/Solution

Preparing/Handling
Solution

i

Weighing Solid

PPE Selection Guide for Fluanisone Handling

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate PPE based on the task.
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Storage and Disposal Plan

Proper storage and disposal are critical to ensure safety and environmental protection.

Storage

» Conditions: Keep containers tightly closed in a dry, well-ventilated place.
o Temperature: To maintain product quality, the recommendation is to store it in a freezer.
» Incompatibilities: Keep away from strong oxidizing agents.

e Security: Store in a locked-up area to prevent unauthorized access.

Disposal Plan

Disposal of Fluanisone and its containers must be handled as hazardous waste.

e Regulatory Compliance: All disposal methods must comply with local, state, and federal
regulations.

e Waste Collection:
o Dispose of contents and containers to an approved waste disposal plant.
o Do not dispose of it down the drain or with general household trash.

o Deactivating Waste (for solutions):

o If institutional guidelines permit, chemical deactivation might be an option. However,
specific protocols for Fluanisone are not readily available and would need to be validated.

 Recommended Disposal Method:
o The preferred method is to use a licensed professional waste disposal service.

o For unused or expired medicine, drug take-back programs are the best option if available.
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o If no take-back program is available, mix the material with an undesirable substance like
coffee grounds or cat litter, place it in a sealed plastic bag, and dispose of it in the trash,
after scratching out all personal information from the label. Note that this is a general
guideline for pharmaceuticals and may not be appropriate for all research chemicals;
always check with your institution's environmental health and safety department.

Quantitative Data and Properties

This table summarizes the key physical and chemical properties of Fluanisone.

Property Value Reference
Molecular Formula C21H25FN20:2

Molecular Weight 356.43 g/mol

Appearance White to off-white solid

Melting Point 272 -273°C/521.6 - 523.4 °F

Solubility Soluble in DMSO

CAS Number 1480-19-9

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672854#personal-protective-equipment-for-
handling-fluanisone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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